N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride

• IUPAC Name: N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride
• InChI: InChI=1S/C15H21F3N4O.ClH/c1-21-7-6-20-12(21)10-22(13(23)9-15(16,17)18)11-8-14(11)2-4-19-5-3-14;/h6-7,11,19H,2-5,8-10H2,1H3;1H
• InChI Key: MYCFCFWGMOHOLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN(C2CC23CCNCC3)C(=O)CC(F)(F)F.Cl
• Molecular Formula: C15H22ClF3N4O
• Molecular Weight: 366.81 g/mol

Description

N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride is a synthetic compound known for its unique structural features and potential applications in various scientific fields. The compound contains a spirocyclic structure, which is a bicyclic system where two rings are connected through a single atom. This structural motif is often associated with enhanced biological activity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride typically involves multiple steps, starting from readily available starting materials. One common approach involves the formation of the spirocyclic core through an annulation reaction, followed by the introduction of the trifluoromethyl group and the imidazole moiety. The final step usually involves the formation of the hydrochloride salt to enhance the compound’s solubility and stability.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions. Additionally, continuous flow chemistry may be employed to scale up the production process while maintaining high purity and consistency.

Chemical Reactions Analysis

Types of Reactions

N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trifluoromethyl group or the imidazole moiety can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can result in a wide variety of functionalized derivatives.

Scientific Research Applications

N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, or anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique structural features.

Industry: Utilized in the development of new materials with enhanced properties, such as increased stability or reactivity.

Mechanism of Action

The mechanism of action of N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to fit into unique binding sites on proteins or enzymes, potentially inhibiting their activity or altering their function. The trifluoromethyl group and imidazole moiety can also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

6-azaspiro[2.5]octane: A structurally related compound with similar spirocyclic features.

N-(6-azaspiro[2.5]octan-2-yl)pyridine-4-carboxamide: Another compound with a spirocyclic core and a different functional group.

tert-butyl N-(6-azaspiro[2.5]octan-1-yl)methylcarbamate: A compound with a similar spirocyclic structure and a carbamate functional group.

Uniqueness

N-(6-azaspiro[2.5]octan-2-yl)-3,3,3-trifluoro-N-[(1-methylimidazol-2-yl)methyl]propanamide;hydrochloride is unique due to its combination of a spirocyclic core, a trifluoromethyl group, and an imidazole moiety. This combination of features can result in enhanced biological activity, stability, and specificity compared to other similar compounds.